Cas no 134446-26-7 ((4-bromophenyl)(3-methoxyphenyl)methanol)

• Product Name: (4-bromophenyl)(3-methoxyphenyl)methanol
• CAS No: 134446-26-7
• MF: C₁₄H₁₃BrO₂
• MW: 293.155823469162
• MDL: MFCD12723626
• CID: 1235605
• Update Time: 2025-05-26

(4-bromophenyl)(3-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(4-bromophenyl)-3-methoxy-
• (4-Bromophenyl)(3-methoxyphenyl)methanol
• (4-bromophenyl)(3-methoxyphenyl)methanol

• MDL： MFCD12723626
• Inchi： 1S/C14H13BrO2/c1-17-13-4-2-3-11(9-13)14(16)10-5-7-12(15)8-6-10/h2-9,14,16H,1H3
• InChI Key： RUJMKPWOXLACAZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1=CC=CC(OC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on (4-bromophenyl)(3-methoxyphenyl)methanol

Introduction to (4-Bromophenyl)(3-Methoxyphenyl)methanol (CAS No. 134446-26-7)

(4-Bromophenyl)(3-methoxyphenyl)methanol (CAS No. 134446-26-7) is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and synthetic chemistry. This compound is characterized by its unique structure, which features a brominated phenyl group and a methoxy-substituted phenyl group linked by a methylene bridge. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The bromine atom in the (4-bromophenyl)(3-methoxyphenyl)methanol molecule serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property is particularly useful in the synthesis of complex organic molecules, where the bromine can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely employed in the synthesis of pharmaceuticals and advanced materials.

The methoxy group on the phenyl ring provides additional reactivity and stability to the molecule. Methoxy groups are known to enhance the solubility and electronic properties of organic compounds, making them valuable in the design of drugs and functional materials. In medicinal chemistry, the presence of a methoxy group can influence the pharmacokinetic and pharmacodynamic properties of a molecule, affecting its bioavailability, metabolic stability, and binding affinity to biological targets.

Recent research has highlighted the potential of (4-bromophenyl)(3-methoxyphenyl)methanol in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The bromine and methoxy groups were found to play crucial roles in modulating the biological activity of these derivatives, suggesting that (4-bromophenyl)(3-methoxyphenyl)methanol could serve as a promising scaffold for drug discovery.

In addition to its applications in medicinal chemistry, (4-bromophenyl)(3-methoxyphenyl)methanol has shown promise in materials science. Its unique structure makes it an attractive candidate for the synthesis of conjugated polymers and small molecules with tailored electronic properties. These materials are essential components in organic electronics, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). The ability to fine-tune the electronic properties through chemical modifications offers significant advantages in designing high-performance devices.

The synthesis of (4-bromophenyl)(3-methoxyphenyl)methanol can be achieved through several well-established routes. One common method involves the reaction of 4-bromobenzaldehyde with 3-methoxybenzyl alcohol under mild conditions, followed by reduction to form the desired product. This synthetic approach is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical and chemical properties of (4-bromophenyl)(3-methoxyphenyl)methanol have been extensively studied. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it easy to handle and process in various chemical reactions.

Safety considerations are an important aspect when working with any chemical compound. While (4-bromophenyl)(3-methoxyphenyl)methanol is not classified as a hazardous material under current regulations, it is advisable to handle it with standard laboratory precautions. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, (4-bromophenyl)(3-methoxyphenyl)methanol (CAS No. 134446-26-7) is a multifaceted compound with broad applications in medicinal chemistry, materials science, and synthetic chemistry. Its unique structural features provide a solid foundation for further research and development, making it an essential building block for scientists and researchers working in these fields.